![molecular formula C21H17NO3S B6579393 methyl 5-phenyl-3-[(2E)-3-phenylprop-2-enamido]thiophene-2-carboxylate CAS No. 1321906-73-3](/img/structure/B6579393.png)
methyl 5-phenyl-3-[(2E)-3-phenylprop-2-enamido]thiophene-2-carboxylate
Overview
Description
Methyl 5-phenyl-3-[(2E)-3-phenylprop-2-enamido]thiophene-2-carboxylate, also known as MPPTC, is a thiophene-based compound with a wide range of applications in scientific research. It is a synthetic derivative of thiophene, an aromatic compound containing a five-membered ring with a sulfur atom at the center. MPPTC is a versatile molecule with potential uses in synthetic organic chemistry, materials science, and biochemistry.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as the compound , are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties . These include:
- Anti-inflammatory : Some thiophene nucleus containing compounds act as anti-inflammatory agents .
- Anti-psychotic : Thiophene derivatives have shown anti-psychotic effects .
- Anti-arrhythmic : They have been used in the treatment of arrhythmias .
- Anti-anxiety : Thiophene derivatives have demonstrated anti-anxiety properties .
- Anti-fungal : They have been used as anti-fungal agents .
- Antioxidant : Thiophene derivatives have shown antioxidant properties .
- Estrogen receptor modulating : They have been used in the modulation of estrogen receptors .
- Anti-mitotic : Thiophene derivatives have demonstrated anti-mitotic effects .
- Anti-microbial : They have been used as anti-microbial agents .
- Kinases inhibiting : Thiophene derivatives have shown kinase inhibiting properties .
- Anti-cancer : They have been used in the treatment of cancer .
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science . They play a prominent role in the advancement of organic semiconductors and have been used in the fabrication of organic light-emitting diodes (OLEDs) .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules have a prominent role in the development of organic field-effect transistors (OFETs) .
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Photochromic Reactivity
A new unsymmetrical photochromic diarylethene 1- (2-methyl-5-phenyl-3-thiophene)-2- perfluorocyclopentene (1o) has been synthesized, and its photochromic reactivity was investigated .
Fluorescent Properties
The aforementioned unsymmetrical photochromic diarylethene also exhibited fluorescent properties .
Mechanism of Action
Target of Action
Methyl 5-phenyl-3-[(2E)-3-phenylprop-2-enamido]thiophene-2-carboxylate is a thiophene-based compound . Thiophene derivatives have been found to exhibit a variety of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects . .
Mode of Action
Thiophene derivatives have been known to interact with a variety of enzymes and receptors in biological systems . The specific interactions of this compound with its targets would result in changes that contribute to its biological effects.
Biochemical Pathways
Thiophene derivatives have been known to influence various biochemical pathways due to their interactions with different enzymes and receptors .
Result of Action
Given the known pharmacological properties of thiophene derivatives, it can be inferred that this compound may have potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .
properties
IUPAC Name |
methyl 5-phenyl-3-[[(E)-3-phenylprop-2-enoyl]amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO3S/c1-25-21(24)20-17(14-18(26-20)16-10-6-3-7-11-16)22-19(23)13-12-15-8-4-2-5-9-15/h2-14H,1H3,(H,22,23)/b13-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLHGIDRCDLYOCD-OUKQBFOZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C=CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)/C=C/C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-cinnamamido-5-phenylthiophene-2-carboxylate | |
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